
1,2,5-Trimethylpiperidin-4-one chemical
properties and structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,2,5-Trimethylpiperidin-4-one

Cat. No.: B1268293 Get Quote

An In-depth Technical Guide to 1,2,5-Trimethylpiperidin-4-one

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 1,2,5-trimethylpiperidin-4-one, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
1,2,5-Trimethylpiperidin-4-one is a synthetic organic compound that serves as a key

intermediate in the production of various pharmaceuticals, including the opioid analgesic

Promedol.[1] Its chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C₈H₁₅NO [2][3][4][5][6][7]

Molecular Weight 141.21 g/mol [2][4][6][7][8]

Boiling Point 203.362 °C at 760 mmHg [3][5][8]

Density 0.917 g/cm³ [3][5]

Flash Point 71.126 °C [3][5][8]

Topological Polar Surface Area 20.3 Å² [2][4]

Hydrogen Bond Donor Count 0 [2][4]

Hydrogen Bond Acceptor

Count
2 [2][4]

XLogP3-AA 0.7 [2]

Chemical Structure and Identifiers
The structural identity of 1,2,5-trimethylpiperidin-4-one is well-defined by various chemical

nomenclature and registration systems.

Identifier Value

IUPAC Name 1,2,5-trimethylpiperidin-4-one[2][4]

CAS Number 7516-33-8[2][3][6]

SMILES CC1CC(=O)C(CN1C)C[2][4][7]

InChI
InChI=1S/C8H15NO/c1-6-5-9(3)7(2)4-

8(6)10/h6-7H,4-5H2,1-3H3[2][4][9]

InChIKey
VQHHMWWQNKUPKH-UHFFFAOYSA-N[2][4]

[9]

Synonyms
1,2,5-Trimethyl-4-piperidone, 4-Piperidinone,

1,2,5-trimethyl-[2][3][4][6]
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Below is a 2D visualization of the chemical structure of 1,2,5-trimethylpiperidin-4-one.

Caption: 2D structure of 1,2,5-trimethylpiperidin-4-one.

Experimental Protocols: Synthesis
A documented method for the synthesis of 1,2,5-trimethylpiperidin-4-one involves the

reaction of isopropenyl-2-chloropropylketone with methylamine.[1] This procedure is outlined as

an improved method for producing the compound, which is a semi-product for the synthesis of

the drug promedol.[1]

Objective: To synthesize 1,2,5-trimethylpiperidin-4-one.

Materials:

Isopropenyl-2-chloropropylketone solution in methylene chloride

Aqueous solution of methylamine (25%)[1]

Methylene chloride

Separatory funnel

Distillation apparatus

Procedure:

The reaction is initiated by interacting a solution of isopropenyl-2-chloropropylketone in

methylene chloride with an aqueous solution of methylamine.[1] The molar ratio of the

chlorinated ketone to methylamine should be maintained at 1:(2-2.25).[1]

The reaction mixture is maintained at a temperature not exceeding 40-45 °C with constant

stirring for 2 hours.[1]

After the reaction period, the mixture is cooled to room temperature and transferred to a

separatory funnel.[1]
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The lower organic layer is separated and transferred to a distillation flask. The aqueous layer

is discarded.[1]

Methylene chloride is stripped from the organic layer at atmospheric pressure.[1]

The remaining residue is distilled under vacuum (boiling point of 56 °C at 3 mm Hg) to yield

the final product, 1,2,5-trimethylpiperidin-4-one.[1]

This method reportedly improves upon previous syntheses by reducing the process duration,

eliminating secondary stages like steaming and extraction, and decreasing raw material

consumption.[1]

Reactivity and Applications
1,2,5-Trimethylpiperidin-4-one is a versatile building block in organic synthesis. Its primary

application is in the pharmaceutical industry as a key intermediate for synthesizing various

drugs.[1][3] It is also utilized in the agrochemical industry for the production of pesticides and

herbicides.[3] The reactivity of the piperidone ring system allows for a range of chemical

transformations, making it a valuable component in the creation of complex molecules.[3]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 1,2,5-
trimethylpiperidin-4-one.

¹³C NMR Spectroscopy: Spectral data for 1,2,5-trimethylpiperidin-4-one is available and

has been recorded on instruments such as the Varian HA-100.[2][9]

Mass Spectrometry (GC-MS): GC-MS data for this compound is available in the NIST Mass

Spectrometry Data Center.[2][9]

The logical workflow for the identification and characterization of 1,2,5-trimethylpiperidin-4-
one is depicted below.
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Characterization Workflow
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1,2,5-Trimethylpiperidin-4-one

Purification
(Vacuum Distillation)
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(NMR, MS)

Pure 1,2,5-Trimethylpiperidin-4-one

Click to download full resolution via product page

Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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